Cas no 1523-18-8 (Benzoic Acid 4-Acetylphenyl Ester)

• Product Name: Benzoic Acid 4-Acetylphenyl Ester
• CAS No: 1523-18-8
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 117788
• Update Time: 2025-10-21

Benzoic Acid 4-Acetylphenyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(benzoyloxy)phenyl]-
• 2-(4-acetylphenyl)benzoate
• 4-ACETYLPHENYLBENZOATE
• HFHIRXFGKJJNIT-UHFFFAOYSA-N
• Ethanone, 1-[4-(benzoyloxy)phenyl]-
• Benzoic Acid 4-Acetylphenyl Ester

• Inchi： 1S/C15H12O3/c1-11(16)12-7-9-14(10-8-12)18-15(17)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： HFHIRXFGKJJNIT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC(=O)C2=CC=CC=C2)C=C1)C

Computed Properties

• Exact Mass: 240.07866

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Melting Point: 131-134 °C
• Boiling Point: 392.9±25.0 °C(Predicted)
• PSA: 43.37

Additional information on Benzoic Acid 4-Acetylphenyl Ester

Recent Advances in the Study of Benzoic Acid 4-Acetylphenyl Ester (CAS: 1523-18-8): A Comprehensive Research Brief

Benzoic Acid 4-Acetylphenyl Ester (CAS: 1523-18-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This ester derivative, characterized by the presence of both benzoic acid and acetylphenyl functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic and industrial applications. Recent studies have explored its synthesis, biological activities, and potential as a precursor for more complex molecules, highlighting its versatility in medicinal chemistry and drug development.

The compound's molecular structure, which combines a benzoate moiety with an acetylphenyl group, allows for interactions with biological targets such as enzymes and receptors. Researchers have investigated its role as an inhibitor or modulator in biochemical pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that Benzoic Acid 4-Acetylphenyl Ester exhibits notable anti-inflammatory effects in vitro by suppressing the production of pro-inflammatory cytokines, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its biological activities, the compound has been studied for its physicochemical properties, including stability, solubility, and reactivity under various conditions. These studies are critical for optimizing its formulation and delivery in pharmaceutical applications. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of the compound, facilitating its use in quality control and pharmacokinetic studies.

One of the most promising areas of research involves the use of Benzoic Acid 4-Acetylphenyl Ester as a building block in the synthesis of more complex molecules. Its reactive sites allow for further chemical modifications, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles. For example, a 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of a series of derivatives with increased potency against bacterial pathogens, underscoring the compound's potential in addressing antibiotic resistance.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Benzoic Acid 4-Acetylphenyl Ester. Issues such as yield optimization, cost-effectiveness, and safety profiling require further investigation. However, ongoing research efforts, including collaborations between academic institutions and pharmaceutical companies, are expected to address these hurdles and unlock the compound's full potential in the coming years.

In conclusion, Benzoic Acid 4-Acetylphenyl Ester (CAS: 1523-18-8) represents a versatile and promising compound in the field of chemical and pharmaceutical research. Its unique properties and diverse applications make it a subject of continued interest, with recent studies paving the way for future innovations in drug development and industrial chemistry. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.